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Compound of Interest

Compound Name: N-Methyl-m-toluidine

Cat. No.: B1666196

Proper disposal of N-Methyl-m-toluidine is critical for laboratory safety and environmental
protection. Due to its significant health hazards, including acute toxicity and harm to aquatic
ecosystems, this chemical must be managed as hazardous waste in strict accordance with
regulatory guidelines.[1][2] Adherence to the following procedures will ensure the safe handling
and disposal of N-Methyl-m-toluidine, minimizing risks to personnel and the environment.

Hazard and Regulatory Summary

For quick reference, the key hazard classifications and identification numbers for N-Methyl-m-
toluidine and its closely related compounds are summarized below. This information is
essential for proper labeling and transport.
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Identifier/Classification Data

CAS Number 696-44-6

Hazard Class 6.1 (Toxic Material)[1][3]

UN Number UN1708 (for Toluidines, liquid)[3]
Packing Group 3]

Acute Toxicity - Oral (Category 3), Dermal
OSHA Hazard Communication (Category 3), Inhalation (Category 3); Aquatic
Hazard (Long-Term, Category 3)[1]

Signal Word Danger[1]
US EPA Hazardous Waste Governed under 40 CFR Part 261[1]
German Water Hazard Class WGK 3 (severely hazardous for water)

Immediate Spill Containment Protocol

In the event of a spill, immediate and correct action is required to prevent exposure and
environmental contamination.

o Evacuate and Secure Area: Immediately evacuate all non-essential personnel from the spill
area.[4] Keep people upwind of the spill.[1]

e Remove Ignition Sources: Eliminate all potential sources of ignition, such as open flames,
sparks, and hot surfaces.[4]

o Ensure Ventilation: Use only in a well-ventilated area.[1] If a spill occurs, ensure the area is
adequately ventilated to disperse vapors.

o Don Personal Protective Equipment (PPE): Before addressing the spill, personnel must wear
appropriate PPE, including:

o Impervious gloves|[1]

o Safety goggles and a face shield[1]
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o Impervious protective clothing and boots[1]

o A government-approved respirator (e.g., half or full facepiece respirator with appropriate
filters)[1]

o Contain the Spill: Prevent the spill from entering drains, soil, or waterways.[1][3] Create a
dike or bund around the spill using an inert, absorbent material such as dry sand, earth, or
vermiculite.[1][4][5]

o Absorb and Collect: Carefully absorb the spilled material with the inert absorbent.[1][6]

o Package for Disposal: Place the collected material into a suitable, closed, and clearly labeled
container for hazardous waste disposal.[5][6] Do not re-use empty containers.[1]

o Decontaminate: Wash the spill area thoroughly.[4][5] Decontaminate and launder all
protective clothing before storage and reuse.[5]

Standard Disposal Procedure for N-Methyl-m-
toluidine Waste

Routine disposal of unused N-Methyl-m-toluidine and contaminated materials must be
handled as a hazardous waste stream.

o Waste Identification: N-Methyl-m-toluidine is classified as a toxic and hazardous substance.
All waste containing this chemical, including contaminated labware, PPE, and absorbent
materials, must be treated as hazardous.

o Waste Collection:

o Collect waste N-Methyl-m-toluidine in a designated, compatible, and tightly sealed
container.[1][2]

o Containers must be kept closed in a dry, cool, and well-ventilated area.[1][7]

o Store waste away from incompatible materials such as oxidizing agents and strong acids.

[4]
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e Labeling: Clearly label the waste container with "Hazardous Waste," the name "N-Methyl-m-
toluidine,” and any other identifiers required by your institution and local regulations.

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area that is secure and accessible only to authorized personnel.[1][2]

» Arrange for Professional Disposal: Disposal must be conducted by qualified personnel or a
licensed hazardous waste disposal company.[1] This often involves incineration in a
chemical incinerator equipped with an afterburner and scrubber.[6]

» Regulatory Compliance: All disposal activities must comply with federal, state, and local
regulations.[1] In the United States, this includes the EPA's hazardous waste regulations
under 40 CFR Part 261.[1]

Disposal Workflow

// Node Definitions start [label="Waste Generation\n(N-Methyl-m-toluidine)", shape=ellipse,
style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; decision [label="Spill or\nRoutine
Waste?", shape=diamond, style=filled, fillcolor="#FBBCO05", fontcolor="#202124"]; spill_proc
[label="Follow Immediate Spil\nContainment Protocol", shape=box, style=filled,
fillcolor="#EA4335", fontcolor="#FFFFFF"]; routine_proc [label="Collect in
Designated\nHazardous Waste Container”, shape=box, style=filled, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; package [label="Securely Seal and Label\nContainer as Hazardous
Waste", shape=box, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; storage
[label="Store in a Cool, Ventilated,\nDesignated Secure Area", shape=box, style=filled,
fillcolor="#4285F4", fontcolor="#FFFFFF"]; transport [label="Arrange for Pickup by a\nLicensed
Waste Disposal Service", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];
end [label="Final Disposal per\nEPA/Local Regulations\n(e.g., Incineration)", shape=ellipse,
style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edge Definitions start -> decision; decision -> spill_proc [label="Spill"]; decision ->
routine_proc [label="Routine"]; spill_proc -> package; routine_proc -> package; package ->
storage; storage -> transport; transport -> end; }
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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